molecular formula C17H12FN3O3S2 B2628851 3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 865181-90-4

3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide

Cat. No. B2628851
CAS RN: 865181-90-4
M. Wt: 389.42
InChI Key: FFNSWGSLSPTRKR-JZJYNLBNSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide, also known as compound 1, is a novel synthetic molecule that has gained attention in the scientific community for its potential applications in cancer treatment.

Scientific Research Applications

Synthesis and Biological Screening

Compounds containing the benzothiazole moiety, such as "3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide," have been synthesized and evaluated for their biological and pharmacological potential. Research indicates these compounds exhibit a broad range of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. For instance, Patel et al. (2009) synthesized various benzothiazoles and evaluated them for antimicrobial and anti-inflammatory activities, demonstrating their potential in pharmacological applications (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).

Antimicrobial Applications

The antimicrobial properties of benzothiazole derivatives have been a significant area of research. Jagtap et al. (2010) synthesized fluoro-substituted sulphonamide benzothiazole compounds and evaluated them for antimicrobial activity. Their findings suggest that these compounds could serve as potent biodynamic agents, highlighting the importance of benzothiazole derivatives in developing new antimicrobial agents (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

Anticancer Applications

Exploring the potential anticancer properties of benzothiazole derivatives, Yılmaz et al. (2015) synthesized indapamide derivatives and evaluated their proapoptotic activity on melanoma cell lines. Their study suggests that specific compounds exhibit significant growth inhibition, indicating the potential of benzothiazole derivatives as anticancer agents (Yılmaz, Özbaş Turan, Akbuğa, Tiber, Orun, Supuran, & Küçükgüzel, 2015).

Antimycobacterial Activity

Sathe et al. (2011) focused on the synthesis of fluorinated benzothiazolo imidazole compounds and their evaluation for antimycobacterial activity. Their research demonstrates that certain derivatives show promising antimicrobial activity, underscoring the potential of these compounds in treating mycobacterial infections (Sathe, Jaychandran, Sreenivasa, & Jagtap, 2011).

properties

IUPAC Name

3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H12FN3O3S2/c1-2-8-21-14-7-6-13(26(19,23)24)10-15(14)25-17(21)20-16(22)11-4-3-5-12(18)9-11/h1,3-7,9-10H,8H2,(H2,19,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FFNSWGSLSPTRKR-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C#CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=CC=C3)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H12FN3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-fluoro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.